Cas no 1812221-73-0 (5-Bromoisochroman-1-one)

• Product Name: 5-Bromoisochroman-1-one
• CAS No: 1812221-73-0
• MF: C₉H₇BrO₂
• MW: 227.0547
• CID: 5084149
• PubChem ID: 118407465
• Update Time: 2024-11-07

5-Bromoisochroman-1-one Chemical and Physical Properties

Names and Identifiers

• 5-bromoisochroman-1-one
• 5-bromo-3,4-dihydro-2-benzopyran-1-one
• SY315037
• 1812221-73-0
• F86713
• MFCD27976157
• 5-bromo-3,4-dihydroisochromen-1-one
• BS-47193
• SCHEMBL17128311
• 5-Bromoisochroman-1-one

• Inchi： 1S/C9H7BrO2/c10-8-3-1-2-7-6(8)4-5-12-9(7)11/h1-3H,4-5H2
• InChI Key： FUMLPTOXTGCROI-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C2C(=O)OC([H])([H])C([H])([H])C=21

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans